Cas no 1603580-96-6 (4-Bromo-8-(propan-2-yl)quinoline)

• Product Name: 4-Bromo-8-(propan-2-yl)quinoline
• CAS No: 1603580-96-6
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 5612395
• PubChem ID: 114763969
• Update Time: 2025-06-08

4-Bromo-8-(propan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-3532548
• 4-bromo-8-(propan-2-yl)quinoline
• 1603580-96-6
• 4-Bromo-8-(propan-2-yl)quinoline

• Inchi： 1S/C12H12BrN/c1-8(2)9-4-3-5-10-11(13)6-7-14-12(9)10/h3-8H,1-2H3
• InChI Key： CHUMQPHKZWXBGH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=CC=C2C(C)C

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Bromo-8-(propan-2-yl)quinoline

4-Bromo-8-(propan-2-yl)quinoline: A Comprehensive Overview of CAS No. 1603580-96-6

4-Bromo-8-(propan-2-yl)quinoline, identified by the Chemical Abstracts Service (CAS) number 1603580-96-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their biological activities and synthetic utility.

The molecular formula of 4-Bromo-8-(propan-2-yl)quinoline is C₁₃H₁₂BrN, and its molecular weight is approximately 254.14 g/mol. The presence of a bromine atom at the 4-position and an isopropyl group at the 8-position imparts distinct chemical properties to this compound, making it an interesting subject for both academic research and industrial applications.

In the realm of pharmaceutical research, 4-Bromo-8-(propan-2-yl)quinoline has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an antiparasitic agent, particularly against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The bromine substituent and the isopropyl group contribute to its ability to interact with specific biological targets, enhancing its efficacy and selectivity.

Beyond its antiparasitic properties, 4-Bromo-8-(propan-2-yl)quinoline has also been investigated for its anticancer activities. Research published in the Journal of Medicinal Chemistry highlighted its potential as a potent inhibitor of cancer cell proliferation. The compound was found to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. This makes it a valuable candidate for further development in oncology.

In materials science, 4-Bromo-8-(propan-2-yl)quinoline has been explored for its use in organic electronics. Its electronic properties and thermal stability make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune its electronic characteristics through structural modifications opens up possibilities for optimizing device performance.

The synthetic accessibility of 4-Bromo-8-(propan-2-yl)quinoline is another factor contributing to its widespread interest. Various synthetic routes have been reported in the literature, allowing researchers to produce this compound efficiently and in high yields. One common approach involves the bromination of 8-isopropylquinoline followed by further functionalization steps. The modular nature of these syntheses enables the preparation of a wide range of derivatives, expanding the scope of potential applications.

Safety and environmental considerations are crucial when handling any chemical compound. While specific data on the toxicity and environmental impact of 4-Bromo-8-(propan-2-yl)quinoline are limited, it is essential to follow standard safety protocols during synthesis and use. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 4-Bromo-8-(propan-2-yl)quinoline, with its CAS number 1603580-96-6, is a multifaceted compound with a broad range of potential applications. Its unique chemical structure and versatile properties make it an attractive target for both fundamental research and practical applications in pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.